N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C19H19FN2O3/c1-13(23)22-10-4-5-14-11-15(8-9-17(14)22)21-19(24)12-25-18-7-3-2-6-16(18)20/h2-3,6-9,11H,4-5,10,12H2,1H3,(H,21,24)
• InChI Key: YFAQAMVRYCOVIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(2-fluorophenoxy)acetamide, also known as AFQ056, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. AFQ056 is a selective antagonist of the metabotropic glutamate receptor 5 (mGluR5), which plays a crucial role in various physiological and pathological processes.

Scientific Research Applications

Structural Aspects and Properties of Quinoline Derivatives

Quinoline derivatives exhibit a range of structural aspects and properties that make them suitable for various applications in scientific research. One study focused on the structural aspects of two amide-containing isoquinoline derivatives, exploring their interactions with mineral acids, gel formation, and crystalline salt formation. These compounds demonstrated notable fluorescence emissions upon certain interactions, highlighting their potential use in fluorescence studies and sensor development (Karmakar et al., 2007).

Chemosensors for Metal Ions

Quinoline-based chemosensors have been synthesized for the detection of metal ions in aqueous solutions and biological systems. For instance, a chemosensor incorporating quinoline as a fluorophore showed significant fluorescence enhancement in the presence of Zn2+, with applications in living cells and aqueous samples, emphasizing the utility of quinoline derivatives in environmental and biological monitoring (Park et al., 2015).

Antimicrobial and Antitubercular Activities

Quinoline derivatives have been investigated for their antimicrobial properties, particularly against drug-susceptible and drug-resistant Mycobacterium tuberculosis strains. Some quinoline-based compounds have shown potent in vitro inhibitory activity against M. tuberculosis, indicating their potential as lead compounds for developing new antitubercular agents (Pissinate et al., 2016).

Drug Development and Synthesis

The synthesis of quinoline derivatives as intermediates for selective kinase inhibitors highlights their importance in drug development. These intermediates play a crucial role in the synthesis of drugs targeting specific protein kinases involved in cancer and other diseases, underscoring the versatility of quinoline derivatives in medicinal chemistry (Jiang et al., 2011).